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Compound of Interest

Compound Name: 3,5-Dichloropyridine

Cat. No.: B137275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity 3,5-
Dichloropyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals.

This document is intended for researchers, scientists, and drug development professionals who

require a thorough understanding of the procurement, quality assessment, and application of

this critical reagent.

Introduction to 3,5-Dichloropyridine
3,5-Dichloropyridine (CAS No. 2457-47-8) is a halogenated heterocyclic compound widely

utilized as an intermediate in organic synthesis. Its unique electronic and steric properties make

it a valuable precursor for the development of a range of molecules, most notably as a scaffold

for P2X7 receptor antagonists, which are under investigation for the treatment of inflammatory

diseases.[1][2] The purity of 3,5-Dichloropyridine is paramount in drug discovery and

development, as impurities can lead to unwanted side reactions, lower yields, and potential

toxicological concerns in the final active pharmaceutical ingredient (API).

Commercial Availability and Supplier Specifications
A variety of chemical suppliers offer 3,5-Dichloropyridine in various purities and quantities.

High-purity grades, typically ≥98%, are readily available for research and development

purposes. The following table summarizes the specifications from several prominent
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commercial suppliers. Researchers are strongly encouraged to request lot-specific Certificates

of Analysis (CoA) for detailed information on purity and impurity profiles.

Supplier
Product

Number
Stated Purity

Analytical

Method

Physical

Form
Notes

Sigma-

Aldrich
D73804 98%

Not specified

on product

page

Solid

Certificate of

Analysis

available

online.

Tokyo

Chemical

Industry (TCI)

D0411 >98.0% GC

White to

Almost white

powder to

crystal

Specifications

and CoA

available.[3]

Chem-Impex 06376 ≥99% GC

White to light

yellow

powder

Safety Data

Sheet and

Product

Specification

available.

Otto Chemie

Pvt. Ltd.
D 2625 98% GC

Powder or

chunks

Thermo

Scientific

Chemicals

L03380 98%

Not specified

on product

page

Potential Impurities in Commercial 3,5-
Dichloropyridine
The impurity profile of 3,5-Dichloropyridine is largely dependent on the synthetic route

employed by the manufacturer. Common methods for its preparation include the reductive

dechlorination of pentachloropyridine or the reaction of other chlorinated pyridine precursors.[4]

Potential impurities may include:
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Isomeric Dichloropyridines: Other isomers of dichloropyridine (e.g., 2,6-dichloropyridine, 3,4-

dichloropyridine) may be present as byproducts of the synthesis.

Monochloropyridines and Trichloropyridines: Incomplete or excessive chlorination can lead

to the presence of pyridine molecules with one or three chlorine atoms.

Residual Starting Materials: Unreacted precursors from the synthesis, such as

pentachloropyridine, may remain in the final product.

Residual Solvents: Solvents used during the synthesis and purification processes (e.g.,

acetic acid, dichloromethane) may be present in trace amounts.

The following diagram illustrates a common synthetic pathway for 3,5-Dichloropyridine,

highlighting potential points of impurity introduction.
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Synthetic Pathway and Impurity Formation

Potential Impurities
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Quality Control Workflow for 3,5-Dichloropyridine

Receive 3,5-Dichloropyridine Batch
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Does Not Meet Specs
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Simplified P2X7 Receptor Signaling and Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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